![molecular formula C23H17NO4 B4894530 N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide](/img/structure/B4894530.png)
N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide
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Overview
Description
N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide, also known as Compound I, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide I has been studied extensively for its potential applications in various fields, including cancer research, neurodegenerative diseases, and antimicrobial activity. In cancer research, this compound I has been shown to inhibit the growth of cancer cells and induce apoptosis. In neurodegenerative diseases, this compound I has been shown to have neuroprotective effects and improve cognitive function. Additionally, this compound I has demonstrated antimicrobial activity against various strains of bacteria and fungi.
Mechanism of Action
The mechanism of action of N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide I is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and survival. Specifically, this compound I has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This inhibition leads to DNA damage and cell death. Additionally, this compound I has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound I has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, neuroprotective effects in neurodegenerative diseases, and antimicrobial activity against various strains of bacteria and fungi. Additionally, this compound I has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide I in lab experiments is its potential for use in various fields, including cancer research, neurodegenerative diseases, and antimicrobial activity. Additionally, this compound I is relatively easy to synthesize and has demonstrated low toxicity in animal studies. However, one limitation of using this compound I in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide I, including further investigation into its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields, such as cardiovascular disease and inflammation. Additionally, further studies are needed to determine the efficacy and safety of this compound I in clinical trials.
Synthesis Methods
N-(9,10-dioxo-9,10-dihydro-2-anthracenyl)-2-(3-methylphenoxy)acetamide I can be synthesized through a multi-step process that involves the reaction of 2-bromo-1-methylbenzene with 2,3-dimethoxybenzaldehyde to form 2-(2-bromo-1-methylphenyl)-3-methoxybenzaldehyde. This intermediate is then reacted with anthranilic acid in the presence of a base to form this compound I.
properties
IUPAC Name |
N-(9,10-dioxoanthracen-2-yl)-2-(3-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17NO4/c1-14-5-4-6-16(11-14)28-13-21(25)24-15-9-10-19-20(12-15)23(27)18-8-3-2-7-17(18)22(19)26/h2-12H,13H2,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFZVVOQIOUVAFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC3=C(C=C2)C(=O)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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